![molecular formula C6H8O3S B6251291 2lambda6-thiabicyclo[2.2.1]heptane-2,2,6-trione CAS No. 112897-64-0](/img/no-structure.png)
2lambda6-thiabicyclo[2.2.1]heptane-2,2,6-trione
Overview
Description
2lambda6-thiabicyclo[2.2.1]heptane-2,2,6-trione (also known as 2L6-TBT) is a cyclic trione molecule that is used in a variety of scientific research applications. It is a member of the thiabicyclo family of compounds, which are characterized by the presence of an oxygen atom in the ring structure. 2L6-TBT is known for its ability to act as a catalyst in a variety of chemical reactions and has been used in the synthesis of a wide range of compounds.
Scientific Research Applications
2L6-TBT has a wide range of applications in scientific research, including in the synthesis of a variety of compounds. It has been used as a catalyst in a variety of chemical reactions, including the synthesis of thiophene-containing compounds and the oxidation of alcohols. It has also been used in the synthesis of heterocyclic compounds, such as thiazoles and thiophenes. In addition, it has been used in the synthesis of pharmaceuticals, such as antifungal agents, and in the synthesis of organic pigments.
Mechanism of Action
2L6-TBT acts as a catalyst in a variety of chemical reactions by acting as a Lewis acid, which is a molecule that can donate electrons to other molecules. This allows it to form a bond with the reactants, which then activates them and facilitates the reaction.
Biochemical and Physiological Effects
2L6-TBT has been found to have a variety of biochemical and physiological effects. It has been shown to act as an antioxidant, which can help protect cells from the damaging effects of free radicals. In addition, it has been shown to have anti-inflammatory properties, which can help reduce inflammation in the body. It has also been shown to have some anti-cancer properties, although more research is needed in this area.
Advantages and Limitations for Lab Experiments
2L6-TBT has a number of advantages and limitations when used in laboratory experiments. One of the main advantages is that it can be used as a catalyst in a variety of chemical reactions, allowing for the synthesis of a wide range of compounds. However, it can be difficult to purify and isolate 2L6-TBT, and it can be toxic in high concentrations.
Future Directions
In the future, 2L6-TBT could be used in a variety of applications, including in the development of new pharmaceuticals and organic pigments. It could also be used to develop new catalysts for chemical reactions, which could lead to the synthesis of new compounds. Additionally, further research could be done on the biochemical and physiological effects of 2L6-TBT, which could lead to new therapeutic uses. Finally, research could be done to improve the purification and isolation of 2L6-TBT, which would make it easier to use in laboratory experiments.
Synthesis Methods
2L6-TBT can be synthesized from the reaction of 2-chloro-3-methylthiophene and 2-chloro-1,3-dimethylthiophene with a base such as sodium hydroxide. This reaction produces a cyclic trione molecule, which is then purified and isolated by a variety of methods, such as column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2lambda6-thiabicyclo[2.2.1]heptane-2,2,6-trione involves the cyclization of a suitable precursor molecule containing a sulfur atom and a cyclic ketone. The reaction is carried out under acidic conditions to promote the formation of the desired product.", "Starting Materials": [ "2-cyclopentenone", "sulfuric acid", "acetic anhydride", "sodium acetate", "water" ], "Reaction": [ "Step 1: 2-cyclopentenone is reacted with sulfuric acid to form the corresponding sulfonic acid derivative.", "Step 2: The sulfonic acid derivative is then treated with acetic anhydride and sodium acetate to form the corresponding cyclic ketone.", "Step 3: The cyclic ketone is then cyclized under acidic conditions to form 2lambda6-thiabicyclo[2.2.1]heptane-2,2,6-trione.", "Step 4: The product is isolated and purified using standard techniques such as column chromatography or recrystallization." ] } | |
CAS RN |
112897-64-0 |
Product Name |
2lambda6-thiabicyclo[2.2.1]heptane-2,2,6-trione |
Molecular Formula |
C6H8O3S |
Molecular Weight |
160.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
